Cas no 102717-16-8 (p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside)

p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside structure
102717-16-8 structure
Product Name:p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside
CAS No:102717-16-8
MF:C18H23NO8
MW:381.37712597847
CID:125212
PubChem ID:71307233
Update Time:2025-04-18

p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Mannopyranoside, 4-nitrophenyl4,6-O-cyclohexylidene-
    • p-Nitrophenyl 4,6-Cyclohexylidene-β-D-mannopyranoside
    • 4-Nitrophenyl4,6-cyclohexylidene-b-D-mannopyranoside
    • p-Nitrophenyl 4,6-Cy
    • P-NITROPHENYL 4,6-CYCLOHEXYLIDENE-B-D-MANNOPYRANOSIDE
    • 4-Nitrophenyl 4,6-cyclohexylidene-β-D-mannopyranoside
    • 4-Nitrophenyl 4,6-O-cyclohexylidene-beta-D-mannopyranoside
    • 102717-16-8
    • p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside
    • (4Ar,6S,7S,8R,8aS)-6-(4-nitrophenoxy)spiro[4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-2,1'-cyclohexane]-7,8-diol
    • 4-Nitrophenyl 4,6-cyclohexylidene-I(2)-D-mannopyranoside
    • 4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside
    • (4'AR,6'S,7'S,8'R,8'AS)-6'-(4-NITROPHENOXY)-HEXAHYDROSPIRO[CYCLOHEXANE-1,2'-PYRANO[3,2-D][1,3]DIOXINE]-7',8'-DIOL
    • p-Nitrophenyl 4,6-Cyclohexylidene-?-D-mannopyranoside
    • 4-Nitrophenyl 4,6-cyclohexylidene-beta-D-mannopyranoside
    • Inchi: 1S/C18H23NO8/c20-14-15(21)17(25-12-6-4-11(5-7-12)19(22)23)26-13-10-24-18(27-16(13)14)8-2-1-3-9-18/h4-7,13-17,20-21H,1-3,8-10H2/t13-,14-,15+,16-,17-/m1/s1
    • InChI Key: ISZQEKQIBZZACU-NQNKBUKLSA-N
    • SMILES: O1[C@H]2[C@@H]([C@@H]([C@H](OC3C=CC(=CC=3)[N+](=O)[O-])O[C@@H]2COC21CCCCC2)O)O

Computed Properties

  • Exact Mass: 381.14200
  • Monoisotopic Mass: 381.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 123A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.46 g/l) (25 º C),
  • PSA: 123.20000
  • LogP: 2.01930

p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside Pricemore >>

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p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside Production Method

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